Cas no 1337050-25-5 (4-amino-4-(2-bromo-5-methylphenyl)butanoic acid)

• Product Name: 4-amino-4-(2-bromo-5-methylphenyl)butanoic acid
• CAS No: 1337050-25-5
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6237449
• PubChem ID: 84032302
• Update Time: 2025-10-30

4-amino-4-(2-bromo-5-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2-bromo-5-methylphenyl)butanoic acid
• EN300-1909198
• 1337050-25-5

• Inchi： 1S/C11H14BrNO2/c1-7-2-3-9(12)8(6-7)10(13)4-5-11(14)15/h2-3,6,10H,4-5,13H2,1H3,(H,14,15)
• InChI Key： BDCZTYZXMGXPKG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C(CCC(=O)O)N

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-4-(2-bromo-5-methylphenyl)butanoic acid

4-Amino-4-(2-Bromo-5-Methylphenyl)butanoic Acid (CAS No. 1337050-25-5): An Overview of Its Structure, Properties, and Applications

4-Amino-4-(2-bromo-5-methylphenyl)butanoic acid (CAS No. 1337050-25-5) is a versatile compound with significant potential in various fields of chemistry and biology. This article provides a comprehensive overview of its chemical structure, physical properties, and applications, particularly in the context of recent research advancements.

Chemical Structure and Synthesis

The molecular formula of 4-amino-4-(2-bromo-5-methylphenyl)butanoic acid is C₁₁H₁₆BrNO₂, and its molecular weight is approximately 266.15 g/mol. The compound features a butanoic acid backbone with an amino group and a substituted phenyl ring. The presence of the bromine atom on the phenyl ring imparts unique chemical properties, making it a valuable intermediate in organic synthesis.

The synthesis of 4-amino-4-(2-bromo-5-methylphenyl)butanoic acid can be achieved through various routes, including the reaction of 2-bromo-5-methylbenzaldehyde with an appropriate amine followed by reduction and subsequent carboxylation. Recent studies have explored more efficient and environmentally friendly methods, such as catalytic hydrogenation and microwave-assisted synthesis, to enhance yield and reduce by-products.

Physical Properties

4-Amino-4-(2-bromo-5-methylphenyl)butanoic acid is a white crystalline solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound has a melting point ranging from 180 to 182°C, which can be useful for purification and characterization purposes.

The physical properties of 4-amino-4-(2-bromo-5-methylphenyl)butanoic acid are influenced by the presence of functional groups such as the carboxylic acid, amino, and brominated phenyl moieties. These groups contribute to its polarity and reactivity, making it suitable for various chemical reactions and biological applications.

Biological Activity and Applications

4-Amino-4-(2-bromo-5-methylphenyl)butanoic acid has garnered attention for its potential biological activities. Recent research has focused on its use as a building block for the synthesis of bioactive molecules, particularly in drug discovery and development. The compound's structural features make it an attractive candidate for modifying existing drugs or designing new ones with improved pharmacological profiles.

In the field of medicinal chemistry, 4-amino-4-(2-bromo-5-methylphenyl)butanoic acid has been investigated for its anti-inflammatory properties. Studies have shown that derivatives of this compound can inhibit the production of pro-inflammatory cytokines, suggesting potential therapeutic applications in inflammatory diseases such as arthritis and asthma.

Beyond inflammation, 4-amino-4-(2-bromo-5-methylphenyl)butanoic acid has also been explored for its antitumor activities. Research indicates that certain derivatives can induce apoptosis in cancer cells by disrupting cell signaling pathways involved in cell proliferation and survival. These findings highlight the compound's potential as a lead molecule for developing novel anticancer agents.

Analytical Techniques

The characterization of 4-amino-4-(2-bromo-5-methylphenyl)butanoic acid relies on advanced analytical techniques to ensure purity and structural integrity. Common methods include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), infrared (IR) spectroscopy, and high-performance liquid chromatography (HPLC).

NMR spectroscopy provides detailed information about the molecular structure by analyzing the chemical shifts and coupling constants of hydrogen and carbon atoms. MS is used to determine the molecular weight and confirm the presence of specific functional groups. IR spectroscopy helps identify characteristic vibrational modes associated with different functional groups, while HPLC is employed for purity assessment and quantification.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 4-amino-4-(2-bromo-5-methylphenyl)butanoic acid is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory practices to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials according to local guidelines.

In conclusion, 4-amino-4-(2-bromo-5-methylphenyl)butanoic acid (CAS No. 1337050-25-5) is a promising compound with diverse applications in chemistry and biology. Its unique chemical structure makes it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new possibilities for this compound, further expanding its utility in various scientific domains.